Cas no 100800-07-5 (1-(morpholin-4-yl)-1-phenylpropan-2-amine)

• Product Name: 1-(morpholin-4-yl)-1-phenylpropan-2-amine
• CAS No: 100800-07-5
• MF: C₁₃H₂₁ClN₂O
• MW: 256.771642446518
• MDL: MFCD06654908
• CID: 145619
• PubChem ID: 20847973
• Update Time: 2025-04-19

1-(morpholin-4-yl)-1-phenylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-Morpholino-1-phenylpropan-2-amine hydrochloride
• 1-METHYL-2-MORPHOLIN-4-YL-2-PHENYLETHYLAMINE HYDROCHLORIDE
• 1-morpholin-4-yl-1-phenylpropan-2-amine,hydrochloride
• 4-Morpholineethanamine,a-methyl-b-phenyl-
• (1RS,2SR)-1-Methyl-2-morpholino-2-phenyl-aethylamin
• (1RS,2SR)-1-methyl-2-morpholino-2-phenyl-ethylamine
• 1-(morpholin-4-yl)-1-phenylpropan-2-amine
• 1-(morpholin-4-yl)-1-phenylpropan-2-amine hydrochloride
• CS-0306268
• 1-(Morpholin-4-yl)-1-phenylpropan-2-amine--hydrogen chloride (1/1)
• 1193389-17-1
• 100800-07-5
• 1-morpholin-4-yl-1-phenylpropan-2-amine;hydrochloride
• DTXSID50610037
• 1-methyl-2-morpholin-4-yl-2-phenylethyl amine hcl
• EN300-02515
• AKOS022180040

• MDL： MFCD06654908
• Inchi： 1S/C13H20N2O.ClH/c1-11(14)13(12-5-3-2-4-6-12)15-7-9-16-10-8-15;/h2-6,11,13H,7-10,14H2,1H3;1H
• InChI Key： ZRIGFIATTYUJLO-UHFFFAOYSA-N
• SMILES： Cl.O1CCN(CC1)C(C1C=CC=CC=1)C(C)N

Computed Properties

• Exact Mass: 256.13400
• Monoisotopic Mass: 256.134
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.5A^2

Experimental Properties

• Density: 1.076
• Boiling Point: 323.4°Cat760mmHg
• Flash Point: 149.4°C
• Refractive Index: 1.553
• PSA: 38.49000
• LogP: 2.84730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes